2,4-Dinitrotoluene-6-sulfonic acid
2,4-Dinitrotoluene-6-sulfonic acid
Brand Name:
Vulcanchem
CAS No.:
133-62-0
VCID:
VC21030478
InChI:
InChI=1S/C7H6N2O7S/c1-4-6(9(12)13)2-5(8(10)11)3-7(4)17(14,15)16/h2-3H,1H3,(H,14,15,16)
SMILES:
CC1=C(C=C(C=C1S(=O)(=O)O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C7H6N2O7S
Molecular Weight:
262.2 g/mol
2,4-Dinitrotoluene-6-sulfonic acid
CAS No.: 133-62-0
Cat. No.: VC21030478
Molecular Formula: C7H6N2O7S
Molecular Weight: 262.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 133-62-0 |
|---|---|
| Molecular Formula | C7H6N2O7S |
| Molecular Weight | 262.2 g/mol |
| IUPAC Name | 2-methyl-3,5-dinitrobenzenesulfonic acid |
| Standard InChI | InChI=1S/C7H6N2O7S/c1-4-6(9(12)13)2-5(8(10)11)3-7(4)17(14,15)16/h2-3H,1H3,(H,14,15,16) |
| Standard InChI Key | KFHPDUJFQBXXQY-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1S(=O)(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C=C(C=C1S(=O)(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
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